1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]tetrazole

• IUPAC Name: 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]tetrazole
• InChI: InChI=1S/C13H17BN4O2/c1-12(2)13(3,4)20-14(19-12)10-6-5-7-11(8-10)18-9-15-16-17-18/h5-9H,1-4H3
• InChI Key: CHWVFZCDICQJJF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C13H17BN4O2
• Molecular Weight: 272.11 g/mol

Description

This compound is a colorless to yellow liquid or semi-solid. It is also known as 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.1±0.1 g/cm3, boiling point of 351.2±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C.

Scientific Research Applications

Synthesis and Structural Characterization

Research into derivatives of 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]tetrazole focuses on synthesis and structural characterization. For instance, studies have synthesized derivatives with raw substitute materials and confirmed their structures through spectroscopies such as FT-IR, 1H NMR, 13C NMR, and MS, along with X-ray diffraction. These foundational steps are crucial for further applications in various fields (Liao et al., 2022).

Medicinal Chemistry and Drug Design

Tetrazole derivatives, including those related to the specified compound, are significant in medicinal chemistry and drug design. Their bioisosterism to carboxylic acid and amide moieties, combined with metabolic stability and other physicochemical properties, make them valuable. Moreover, multicomponent reaction (MCR) chemistry provides access to diverse tetrazole scaffolds, suggesting the potential for novel drug discovery (Neochoritis et al., 2019).

Material Science and Polymer Chemistry

In material science and polymer chemistry, derivatives of this compound are utilized for the development of new materials. For example, diborylated derivatives have been used as precursors for the synthesis of high-performance semiconducting polymers, highlighting the role of these compounds in advancing electronic and optoelectronic materials (Kawashima et al., 2013).

Environmental and Analytical Applications

Moreover, tetrazole derivatives are employed in environmental and analytical chemistry for the direct visualization of actively respiring bacteria, offering a tool for microbial studies and water quality assessment (Rodriguez et al., 1992).

Safety and Hazards

This compound causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

The compound is in the early stages of research and development, and its specific targets are yet to be identified .

Mode of Action

Compounds with a similar structure, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, have been used for borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They have also been used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

Biochemical Pathways

Compounds with a similar structure have been involved in various chemical reactions such as suzuki coupling reaction, aldol reaction, and amination reaction .